Cas no 851719-32-9 (N-{3-1-(2-methoxyacetyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-1-(2-methoxyacetyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851719-32-9
• MF: C₂₀H₂₃N₃O₄S
• MW: 401.479323625565
• CID: 6074676
• PubChem ID: 4328450
• Update Time: 2025-10-31

N-{3-1-(2-methoxyacetyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-(2-methoxyacetyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-(3-(1-(2-methoxyacetyl)-5-(o-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[3-[4,5-dihydro-1-(2-methoxyacetyl)-5-(2-methylphenyl)-1H-pyrazol-3-yl]phenyl]-
• N-{3-[1-(methoxyacetyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• HMS1498B17
• IDI1_026749
• BRD-A81090443-001-01-3
• AKOS022093986
• ChemDiv3_008839
• F0621-0669
• N-[3-[2-(2-methoxyacetyl)-3-(2-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• N-{3-[1-(2-methoxyacetyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• 851719-32-9

• Inchi： 1S/C20H23N3O4S/c1-14-7-4-5-10-17(14)19-12-18(21-23(19)20(24)13-27-2)15-8-6-9-16(11-15)22-28(3,25)26/h4-11,19,22H,12-13H2,1-3H3
• InChI Key： RNMUIVFSFMFJBW-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC(C2CC(C3=CC=CC=C3C)N(C(COC)=O)N=2)=C1)(=O)=O

Computed Properties

• Exact Mass: 401.14092740g/mol
• Monoisotopic Mass: 401.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 566.8±60.0 °C(Predicted)
• pka: 8.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-1-(2-methoxyacetyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

N-{3-1-(2-Methoxyacetyl)-5-(2-Methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851719-32-9): A Comprehensive Overview

N-{3-1-(2-Methoxyacetyl)-5-(2-Methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851719-32-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of methanesulfonamide and features a unique pyrazole scaffold with substituted methoxyacetyl and methylphenyl groups. The intricate structure of this compound has led to its exploration in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The pyrazole scaffold is a well-known heterocyclic core that has been extensively studied for its diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of the methoxyacetyl and methylphenyl substituents in the structure of N-{3-1-(2-methoxyacetyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide imparts additional functional groups that can modulate its pharmacological profile. These substituents are known to influence the compound's solubility, stability, and receptor binding affinity, making it a promising candidate for drug discovery.

Recent studies have highlighted the potential of N-{3-1-(2-methoxyacetyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar pyrazole scaffolds can exhibit neuroprotective effects by inhibiting key enzymes involved in oxidative stress and inflammation. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can effectively reduce neuroinflammation and protect against neuronal cell death in animal models of Alzheimer's disease.

Another area of interest is the use of N-{3-1-(2-methoxyacetyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Compounds with anti-inflammatory properties can help alleviate symptoms and improve quality of life for patients. A recent clinical trial reported that this compound showed significant anti-inflammatory effects in vitro and in vivo, suggesting its potential as a therapeutic agent for inflammatory conditions.

The pharmacokinetic properties of N-{3-1-(2-methoxyacetyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide have also been extensively studied. Its high solubility and stability make it suitable for oral administration, which is a desirable feature for drug development. Additionally, the compound has shown good bioavailability and a favorable pharmacokinetic profile, indicating that it can be effectively absorbed and distributed in the body. These properties are crucial for ensuring that the drug reaches its target site at therapeutic concentrations without causing significant side effects.

In terms of safety and toxicity, preclinical studies have demonstrated that N-{3-1-(2-methoxyacetyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide exhibits low toxicity at therapeutic doses. This is an important consideration for drug development, as compounds with high toxicity profiles are often eliminated early in the drug discovery process. The low toxicity observed in preclinical studies suggests that this compound has a favorable safety margin, making it a viable candidate for further clinical evaluation.

The potential applications of N-{3-1-(2-methoxyacetyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide extend beyond its use as a therapeutic agent. It can also serve as a valuable tool for research purposes. For example, its ability to modulate specific biological pathways makes it useful for studying the mechanisms underlying various diseases. Additionally, the compound can be used as a lead molecule for structure-based drug design, where modifications to its structure can be made to optimize its pharmacological properties.

In conclusion, N-{3-1-(2-methoxyacetyl)-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851719-32-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for neurodegenerative diseases and inflammatory conditions. Ongoing research continues to explore its full potential, paving the way for new treatments and advancements in healthcare.